6-methyl-[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one
Overview
Description
“6-methyl-[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one” is a chemical compound with the CAS Number: 1936285-98-1 . It has a molecular weight of 150.14 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of related compounds, such as tetrahydro[1,2,3]triazolo[1,5-a]pyrazines, has been reported . These methods often involve the use of eco-compatible catalysts and reaction conditions . A general approach to the synthesis of [1,2,3]triazolo[1,5-a]pyrazines involves the sequential formation of 1,2,3-triazole and pyrazine rings .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H6N4O/c1-4-3-10-5(2-7-9-10)6(11)8-4/h2-3H,1H3,(H,8,11) . This code provides a unique representation of the compound’s molecular structure.
Physical And Chemical Properties Analysis
“6-methyl-[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one” is a powder that is stored at room temperature . It has a molecular weight of 150.14 .
Scientific Research Applications
Novel Triazole Derivatives and Their Applications
6-methyl-[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one is part of a broader class of compounds known for their versatility and wide range of applications in scientific research, particularly in drug discovery and material science. Triazole derivatives, including those similar to 6-methyl-[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one, have been extensively studied for their potential in various therapeutic areas and other applications.
Pharmacological Significance : Triazole derivatives have been recognized for their significant pharmacological importance, acting as the core structure for a multitude of compounds with potential therapeutic value. These derivatives possess a wide range of biological activities, making them promising candidates for the development of novel therapeutic agents. Studies have shown their efficacy in anticancer, anti-inflammatory, antimicrobial, and antiviral applications among others (Ferreira et al., 2013).
Antibacterial Activity : Specific focus has been given to the antibacterial properties of 1,2,3-triazole and 1,2,4-triazole-containing hybrids. These compounds have shown promising broad-spectrum antibacterial activity against diverse clinically significant organisms, including drug-resistant forms of Staphylococcus aureus. Their ability to inhibit crucial bacterial proteins and enzymes highlights their potential as novel anti-S. aureus agents (Li & Zhang, 2021).
Heterocyclic Compounds in Medicinal Chemistry : The triazine scaffold, similar in structure and reactivity to the triazole derivatives, has been extensively evaluated for its biological significance. A vast array of synthetic derivatives of triazine, including triazole analogs, have shown a broad spectrum of biological activities across different models, reinforcing the importance of these heterocyclic compounds in the development of future drugs (Verma et al., 2019).
Eco-friendly Synthesis : Advances in the synthesis of triazole derivatives through eco-friendly procedures have been noted, with methods employing green chemistry principles to produce these compounds more sustainably. This includes using non-toxic catalysts and renewable resources, highlighting the shift towards more environmentally conscious manufacturing processes in pharmaceutical and chemical research (de Souza et al., 2019).
Safety And Hazards
properties
IUPAC Name |
6-methyl-5H-triazolo[1,5-a]pyrazin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4O/c1-4-3-10-5(2-7-9-10)6(11)8-4/h2-3H,1H3,(H,8,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APIMFQTYBAILNS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=CN=N2)C(=O)N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-methyl-[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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